Cas no 2228021-26-7 ((2S)-4-(2-methyloxolan-3-yl)butan-2-amine)

• Product Name: (2S)-4-(2-methyloxolan-3-yl)butan-2-amine
• CAS No: 2228021-26-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6389878
• PubChem ID: 165752345
• Update Time: 2025-07-20

(2S)-4-(2-methyloxolan-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-methyloxolan-3-yl)butan-2-amine
• 2228021-26-7
• EN300-1999315

• Inchi： 1S/C9H19NO/c1-7(10)3-4-9-5-6-11-8(9)2/h7-9H,3-6,10H2,1-2H3/t7-,8?,9?/m0/s1
• InChI Key： UWPHWAXZVMDSFU-UEJVZZJDSA-N
• SMILES： O1CCC(CC[C@H](C)N)C1C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-4-(2-methyloxolan-3-yl)butan-2-amine

Comprehensive Overview of (2S)-4-(2-methyloxolan-3-yl)butan-2-amine (CAS No. 2228021-26-7)

The compound (2S)-4-(2-methyloxolan-3-yl)butan-2-amine (CAS No. 2228021-26-7) is a chiral amine derivative with a unique structural framework, combining a tetrahydrofuran (oxolane) ring and an aliphatic amine moiety. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The 2-methyloxolan-3-yl group introduces steric and electronic effects that influence the compound's reactivity and interactions with biological targets.

In recent years, the demand for chiral amines like (2S)-4-(2-methyloxolan-3-yl)butan-2-amine has surged, driven by their applications in asymmetric synthesis and drug discovery. Researchers are particularly interested in its enantioselective properties, which are critical for developing therapeutics with reduced side effects. The compound's CAS No. 2228021-26-7 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance.

The synthesis of (2S)-4-(2-methyloxolan-3-yl)butan-2-amine often involves multi-step organic transformations, including ring-forming reactions and stereocontrolled aminations. Modern catalytic methods, such as enzymatic resolution or transition-metal-catalyzed asymmetric hydrogenation, are frequently employed to achieve high enantiomeric purity. These advancements align with the growing emphasis on green chemistry and sustainable manufacturing practices in the chemical industry.

From a pharmacological perspective, the butan-2-amine moiety in this compound is a versatile pharmacophore, commonly found in neurotransmitters and receptor modulators. Its structural similarity to naturally occurring amines has prompted investigations into its potential bioactivity, particularly in neurological and metabolic disorders. However, detailed mechanistic studies and clinical data are still under exploration, making this a promising area for future research.

In the context of industrial applications, (2S)-4-(2-methyloxolan-3-yl)butan-2-amine has been explored as an intermediate in the synthesis of specialty chemicals, including flavors, fragrances, and performance materials. Its chiral nature and functional group compatibility make it a valuable candidate for custom synthesis projects. Companies specializing in fine chemicals often list this compound under its CAS No. 2228021-26-7 for procurement purposes.

Analytical characterization of (2S)-4-(2-methyloxolan-3-yl)butan-2-amine typically involves techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry to confirm its identity and purity. These methods are essential for quality control in both academic and industrial settings. The compound's stability under various storage conditions is also a topic of interest, as it impacts shelf-life and handling protocols.

As the scientific community continues to explore novel chemical entities, (2S)-4-(2-methyloxolan-3-yl)butan-2-amine represents a compelling case study in the intersection of synthetic chemistry and applied science. Its potential to address unmet needs in medicine and materials science underscores the importance of ongoing research and development in this field.